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Compound of Interest

Compound Name: Pterisolic acid C

Cat. No.: B563657 Get Quote

CAS Number: 1401419-87-1

This technical guide provides an in-depth overview of Pterisolic acid C, a diterpenoid

compound isolated from Pteris semipinnata. This document is intended for researchers,

scientists, and drug development professionals interested in the chemical properties, analytical

methods, and potential therapeutic applications of this natural product.

Chemical and Physical Properties
Pterisolic acid C is a complex organic molecule with the molecular formula C20H26O4.[1] Its

chemical structure and properties have been characterized using various analytical techniques.

While experimental data on some physical properties are limited, predicted values provide

valuable insights for handling and formulation.

Table 1: Physicochemical Properties of Pterisolic Acid C
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Property Value Source

CAS Number 1401419-87-1 [1]

Molecular Formula C20H26O4 [1][2]

Molecular Weight 330.42 g/mol [1]

Boiling Point (Predicted) 535.2 ± 50.0 °C [1]

Density (Predicted) 1.26 ± 0.1 g/cm³ [1]

pKa (Predicted) 4.60 ± 0.60 [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Physical Description Powder [2]

Spectroscopic Data for Structural Elucidation
The structure of Pterisolic acid C is confirmed through a combination of spectroscopic

methods. These techniques provide detailed information about the molecular framework and

functional groups present in the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR are crucial

for determining the carbon-hydrogen framework of Pterisolic acid C.

Mass Spectrometry (MS): Mass spectrometry is used to determine the exact molecular

weight and fragmentation pattern, confirming the molecular formula.[2]

Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups

present in the molecule, such as carbonyl and hydroxyl groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy provides information about

the electronic transitions within the molecule, particularly the conjugated systems.

Experimental Protocols
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Isolation of Pterisolic Acid C from Pteris semipinnata
A general procedure for the isolation of diterpenoids from plant sources involves the following

steps. Please note that specific optimization may be required for Pterisolic acid C.

Extraction: The dried and powdered aerial parts of Pteris semipinnata are extracted with a

suitable organic solvent, such as ethanol or methanol, at room temperature. The extraction is

typically repeated multiple times to ensure maximum yield.

Concentration: The resulting crude extract is concentrated under reduced pressure to yield a

residue.

Fractionation: The residue is then suspended in water and partitioned successively with

solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol, to separate

compounds based on their polarity.

Chromatography: The ethyl acetate fraction, which is likely to contain Pterisolic acid C, is

subjected to repeated column chromatography on silica gel. The column is eluted with a

gradient of solvents, typically a mixture of n-hexane and ethyl acetate, with increasing

polarity.

Purification: Fractions containing Pterisolic acid C are identified by thin-layer

chromatography (TLC) analysis. These fractions are then pooled and further purified by

preparative high-performance liquid chromatography (HPLC) to yield the pure compound.

Structure Elucidation: The structure of the isolated Pterisolic acid C is confirmed by

spectroscopic methods (NMR, MS, IR, and UV-Vis).

Potential Biological Activities and Signaling
Pathways
While specific studies on the biological activities of Pterisolic acid C are emerging, related

compounds and extracts from the Pteris genus have demonstrated promising anti-inflammatory

and anti-cancer properties. The potential mechanisms of action may involve the modulation of

key signaling pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b563657?utm_src=pdf-body
https://www.benchchem.com/product/b563657?utm_src=pdf-body
https://www.benchchem.com/product/b563657?utm_src=pdf-body
https://www.benchchem.com/product/b563657?utm_src=pdf-body
https://www.benchchem.com/product/b563657?utm_src=pdf-body
https://www.benchchem.com/product/b563657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anti-Inflammatory Activity
Extracts from Pteris species have been shown to alleviate inflammation by inhibiting the

TLR4/NF-κB signaling pathway. This pathway is a critical regulator of the inflammatory

response.
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Potential Anti-Inflammatory Signaling Pathway of Pteris Compounds
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Caption: Potential inhibition of the TLR4/NF-κB pathway by Pterisolic acid C.
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Anti-Cancer Activity
Diterpenoids, the class of compounds to which Pterisolic acid C belongs, have been

investigated for their anti-cancer effects. A potential mechanism of action could involve the

modulation of the PI3K/Akt signaling pathway, which is frequently dysregulated in cancer and

plays a crucial role in cell proliferation, survival, and apoptosis.
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Hypothetical Anti-Cancer Signaling Pathway for Pterisolic Acid C
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Caption: Hypothetical inhibition of the PI3K/Akt pathway by Pterisolic Acid C.
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This technical guide provides a summary of the current knowledge on Pterisolic acid C.

Further research is warranted to fully elucidate its chemical properties, biological activities, and

therapeutic potential. The provided experimental protocols and pathway diagrams serve as a

foundation for future investigations in this promising area of natural product research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

